Cas no 1936626-20-8 ((3-Ethoxyoxolan-3-yl)methanol)

• Product Name: (3-Ethoxyoxolan-3-yl)methanol
• CAS No: 1936626-20-8
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 5739771
• PubChem ID: 131198986
• Update Time: 2025-05-19

(3-Ethoxyoxolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1936626-20-8
• (3-Ethoxyoxolan-3-yl)methanol
• EN300-1143609
• 3-Furanmethanol, 3-ethoxytetrahydro-

• Inchi： 1S/C7H14O3/c1-2-10-7(5-8)3-4-9-6-7/h8H,2-6H2,1H3
• InChI Key： AWZDQCDRQAKSLG-UHFFFAOYSA-N
• SMILES： O1CCC(OCC)(CO)C1

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 217.7±20.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Additional information on (3-Ethoxyoxolan-3-yl)methanol

Chemical Profile of (3-Ethoxyoxolan-3-yl)methanol (CAS No. 1936626-20-8)

(3-Ethoxyoxolan-3-yl)methanol, identified by its CAS number 1936626-20-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug development and synthetic chemistry.

The molecular structure of (3-Ethoxyoxolan-3-yl)methanol consists of an oxolane ring substituted with an ethoxy group at the 3-position and a hydroxymethyl group at the same position. This configuration imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The oxolane ring, also known as an epoxide derivative, is known for its reactivity in various organic transformations, including nucleophilic substitution and ring-opening reactions.

In recent years, there has been growing interest in the applications of (3-Ethoxyoxolan-3-yl)methanol in pharmaceutical research. Its structural motif is reminiscent of natural products and bioactive molecules, which has prompted investigations into its potential as a scaffold for drug discovery. Researchers have explored its derivatives as candidates for inhibiting various enzymatic pathways and as precursors to more sophisticated pharmacophores.

One of the most compelling aspects of (3-Ethoxyoxolan-3-yl)methanol is its role in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in constructing analogs of known therapeutic agents with enhanced efficacy and reduced side effects. The oxolane ring can be functionalized in multiple ways, allowing chemists to tailor the properties of the final product to specific biological targets.

The reactivity of the hydroxymethyl group in (3-Ethoxyoxolan-3-yl)methanol also makes it a valuable building block for polymer chemistry. Researchers have investigated its incorporation into polymer backbones to create materials with novel properties, such as improved biodegradability or enhanced mechanical strength. These advancements highlight the versatility of this compound across multiple disciplines.

Recent breakthroughs in synthetic methodologies have further expanded the utility of (3-Ethoxyoxolan-3-yl)methanol. Transition-metal-catalyzed reactions, particularly those involving palladium and copper complexes, have enabled efficient functionalization of the oxolane ring. These techniques have opened up new avenues for creating complex derivatives with precise control over stereochemistry, which is crucial for pharmaceutical applications.

The pharmaceutical industry has taken notice of these developments, with several companies investing in research to harness the potential of (3-Ethoxyoxlan-3-yl)methanol. Preclinical studies are underway to evaluate its derivatives for their efficacy against a range of diseases, including oncology and neurodegenerative disorders. The compound's unique structural features make it an attractive candidate for developing targeted therapies that can interact selectively with disease-causing pathways.

In addition to its pharmaceutical applications, (3-Ethoxyoxlan-3-yl)methanol has found utility in agrochemical research. Its derivatives have been tested as potential herbicides and fungicides, demonstrating promising results in preliminary trials. The ability to modify its structure allows researchers to fine-tune its biological activity, making it a versatile tool for developing sustainable agricultural solutions.

The environmental impact of using (3-Ethoxyoxlan-3-yl)methanol as a building block has also been a point of focus. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry and underscore the compound's importance in advancing green technologies.

The future prospects for (3-Ethoxyoxlan-3-yl)methanol are bright, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of molecular interactions deepens, this compound is poised to play an increasingly significant role in drug discovery, materials science, and beyond. Its unique properties make it a cornerstone in modern chemical research, driving innovation across multiple sectors.